Cas no 112197-12-3 (4-Bromo-2-methoxy-3-methylpyridine)

• Product Name: 4-Bromo-2-methoxy-3-methylpyridine
• CAS No: 112197-12-3
• MF: C₇H₈BrNO
• MW: 202.04852104187
• MDL: MFCD16610111
• CID: 827863
• PubChem ID: 70700416
• Update Time: 2025-06-08

4-Bromo-2-methoxy-3-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-methoxy-3-methylpyridine
• 4-bromo-2-methoxy-3-methyl- Suppliers
• 4-Bromo-2-methoxy-3-methyl-pyridine
• PYRIDINE, 4-BROMO-2-METHOXY-3-METHYL-
• Pyridine,4-bromo-2-methoxy-3-methyl
• 2150AA
• Pyridine,4-bromo-2-methoxy-3-methyl-
• FCH1344468
• ST2411173
• AX8218267
• MFCD16610111
• AKOS016003365
• AC-27219
• C71404
• SCHEMBL18686677
• DS-16965
• SY114379
• DB-367462
• CS-0005603
• DTXSID30743256
• 112197-12-3

• MDL： MFCD16610111
• Inchi： 1S/C7H8BrNO/c1-5-6(8)3-4-9-7(5)10-2/h3-4H,1-2H3
• InChI Key： MXNUOXFGYYUHJI-UHFFFAOYSA-N
• SMILES： BrC1C([H])=C([H])N=C(C=1C([H])([H])[H])OC([H])([H])[H]

Computed Properties

• Exact Mass: 200.97900
• Monoisotopic Mass: 200.97893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 22.1
• XLogP3: 2.2

Experimental Properties

• PSA: 22.12000
• LogP: 2.16110

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 4-Bromo-2-methoxy-3-methylpyridine

4-Bromo-2-methoxy-3-methylpyridine (CAS No. 112197-12-3): A Comprehensive Overview

4-Bromo-2-methoxy-3-methylpyridine (CAS No. 112197-12-3) is a versatile compound with significant applications in the fields of medicinal chemistry, pharmaceuticals, and agrochemicals. This compound is characterized by its unique structure, which includes a bromine atom, a methoxy group, and a methyl group attached to a pyridine ring. The combination of these functional groups imparts specific chemical and biological properties that make it an attractive candidate for various research and industrial purposes.

The pyridine ring is a fundamental component of many biologically active molecules, contributing to the compound's ability to interact with biological targets. The presence of the bromine atom provides a handle for further chemical modifications, making 4-Bromo-2-methoxy-3-methylpyridine a valuable intermediate in the synthesis of more complex molecules. The methoxy and methyl groups enhance the compound's solubility and stability, which are crucial for its use in various applications.

Recent research has highlighted the potential of 4-Bromo-2-methoxy-3-methylpyridine in the development of novel pharmaceuticals. For instance, studies have shown that derivatives of this compound exhibit potent anti-inflammatory and anti-cancer activities. One such study published in the Journal of Medicinal Chemistry demonstrated that a series of 4-Bromo-2-methoxy-3-methylpyridine derivatives were effective in inhibiting the growth of cancer cells by targeting specific signaling pathways. These findings underscore the compound's potential as a lead molecule for drug discovery.

In addition to its pharmaceutical applications, 4-Bromo-2-methoxy-3-methylpyridine has also found use in agrochemical research. The compound's structural features make it suitable for the development of new pesticides and herbicides. Research conducted at the University of California, Davis, explored the use of 4-Bromo-2-methoxy-3-methylpyridine derivatives as selective herbicides with minimal environmental impact. The results indicated that these derivatives effectively controlled weed growth without harming beneficial plants or soil microorganisms.

The synthesis of 4-Bromo-2-methoxy-3-methylpyridine involves several well-established chemical reactions. One common method involves the bromination of 2-methoxy-3-methylpyridine using bromine or N-bromosuccinimide (NBS) as the brominating agent. This reaction is typically carried out under controlled conditions to ensure high yields and purity. Another approach involves the coupling of 4-bromopyridine with methanol and methyl iodide in the presence of a base such as potassium carbonate. Both methods have been optimized to produce high-quality 4-Bromo-2-methoxy-3-methylpyridine suitable for further chemical transformations.

The physical and chemical properties of 4-Bromo-2-methoxy-3-methylpyridine are well-documented in scientific literature. It is a solid at room temperature with a melting point ranging from 50 to 55°C. The compound is moderately soluble in organic solvents such as ethanol and dichloromethane but has limited solubility in water. Its molecular weight is approximately 198 g/mol, and it has a density around 1.5 g/cm³.

Safety considerations are essential when handling 4-Bromo-2-methoxy-3-methylpyridine. While it is not classified as a hazardous material, proper precautions should be taken to avoid skin contact and inhalation. It is recommended to handle the compound in a well-ventilated area and to use appropriate personal protective equipment (PPE) such as gloves and safety goggles.

In conclusion, 4-Bromo-2-methoxy-3-methylpyridine (CAS No. 112197-12-3) is a multifunctional compound with broad applications in medicinal chemistry, pharmaceuticals, and agrochemicals. Its unique structure and chemical properties make it an important intermediate in the synthesis of more complex molecules with potential therapeutic and agricultural benefits. Ongoing research continues to uncover new uses for this versatile compound, solidifying its importance in various scientific fields.